Cas no 497859-91-3 (Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester)

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester structure
497859-91-3 structure
Product Name:Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
CAS No:497859-91-3
MF:C9H14O4
MW:186.205063343048
CID:1551207
PubChem ID:11275453
Update Time:2025-04-21

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester
    • SCHEMBL12162469
    • 497859-91-3
    • 3-(Methoxycarbonyl)-5-methylhex-3-enoic acid
    • Inchi: 1S/C9H14O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h4,6H,5H2,1-3H3,(H,10,11)/b7-4+
    • InChI Key: BRAKMOPCZLSOQI-QPJJXVBHSA-N
    • SMILES: O(C)C(/C(/CC(=O)O)=C/C(C)C)=O

Computed Properties

  • Exact Mass: 185.08139
  • Monoisotopic Mass: 186.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 66.43
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